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Velnacrine maleate stability storage conditions
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Compound Focus: Velnacrine Maleate

CAS No.: 121445-25-8

Cat. No.: S11145206

Velnacrine Maleate Handling Guidelines

The table below summarizes the key storage and handling information for velnacrine maleate.

Parameter Specification

Recommended Long-Term Storage 2-8°C (Refrigerator) [1]

Shipping Conditions Ambient Temperature [1]

Physical Form Maleate salt [2] [3]

Molecular Weight 333.36 g/mol (for deuterated maleate salt) [1]

Experimental Context & Researcher Guidance

Velnacrine maleate (also known as HP 029) is an acetylcholinesterase inhibitor that was investigated for the
treatment of Alzheimer's disease [2] [4]. It is a derivative of tacrine, developed with the aim of being a less

toxic analogue [3].

For researchers working with this compound where complete manufacturer data is unavailable, the following

workflow outlines a practical and conservative approach to establishing experimental protocols.
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Start: Velnacrine Maleate
Stability Data Incomplete

:

1. Adopt Baseline Storage
Store at 2-8°C in refrigerator

'

2. Aliquot Solution
Prepare single-use aliquots
to avoid freeze-thaw cycles

:

3. Conduct Forced Degradation
Stress with heat, light, pH changes

:

4. Monitor Stability
Use HPLC/LC-MS to assess
purity and degradation over time

5. Establish In-House SOP
Document storage conditions
and validated stability period

Click to download full resolution via product page

Frequently Asked Questions

¢ Q: What is the chemical stability of velnacrine maleate in solution?

o A: Specific data on the stability of velnacrine maleate in various solutions (e.g., DMSO,
buffers) is not publicly available. It is a standard practice to prepare fresh solutions before use
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or to create small, single-use aliquots to minimize degradation from repeated freeze-thaw
cycles and storage.

¢ Q: Are there any known decomposition products or impurities to monitor?

o A: While specific degradation products are not listed, one study investigated
thiopyranoquinoline analogues of velnacrine, which were created by replacing a carbon ring
with sulfur [3]. This suggests that the core acridine structure may be susceptible to modification.
Using a stability-indicating method like HPLC or LC-MS is recommended to monitor for the
appearance of new peaks that would indicate decomposition.

¢ Q: Why is detailed stability data for velnacrine maleate not readily available?

o A: Velnacrine maleate reached Phase Il clinical trials but was not approved for clinical use, in
part due to observations of liver toxicity [4]. Consequently, comprehensive pharmaceutical data
typically required for marketed drugs was not made public.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtl’;taer;o, CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s11145206?utm_src=pdf-bulk
https://www.smolecule.com/products/s11145206?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

